4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone

• IUPAC Name: 1-[(E)-(4-hydroxy-3-nitrophenyl)methylideneamino]-3-phenylthiourea
• InChI: InChI=1S/C14H12N4O3S/c19-13-7-6-10(8-12(13)18(20)21)9-15-17-14(22)16-11-4-2-1-3-5-11/h1-9,19H,(H2,16,17,22)/b15-9+
• InChI Key: SNSHLQDBSPWTLH-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NN=CC2=CC(=C(C=C2)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)NC(=S)N/N=C/C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

4-Hydroxy-3-nitrobenzaldehyde is an organic compound with the molecular formula C7H5NO4. It has a molecular weight of 167.12. It is used as an intermediate in the synthesis of novel amodiaquine analogs as potential antimalarial and antifilarial compounds.

Synthesis Analysis

The synthesis of 4-hydroxy-3-nitrobenzaldehyde involves the reaction with 3-bromo­benzohydrazide in methanol to yield (E)-3-bromo-N′-(4-hydroxy-3-nitrobenzylidene)benzohydrazide.

Molecular Structure Analysis

The molecular structure of 4-hydroxy-3-nitrobenzaldehyde consists of a benzene ring substituted with a hydroxy group, a nitro group, and a formyl group. The SMILES string representation is [H]C(=O)c1ccc(O)c(c1)N+=O.

Chemical Reactions Analysis

4-Hydroxy-3-nitrobenzaldehyde reacts with 3-bromo­benzohydrazide in methanol to yield (E)-3-bromo-N′-(4-hydroxy-3-nitrobenzylidene)benzohydrazide.

Physical And Chemical Properties Analysis

4-Hydroxy-3-nitrobenzaldehyde is a solid at room temperature. It has a melting point range of 140-142 °C.

Scientific Research Applications

4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone has been found to exhibit various biological activities, including anticancer, antimicrobial, antifungal, and antiviral properties. It has also been studied for its potential use as a diagnostic tool for detecting metal ions and as a fluorescent probe for imaging biological systems. In addition, this compound has been investigated for its ability to inhibit enzymes involved in various metabolic pathways, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone is not fully understood. However, it is believed that the compound exerts its biological effects by chelating metal ions, disrupting cellular redox balance, and interfering with various metabolic pathways. These actions result in the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines. It also exhibits antibacterial and antifungal activities by disrupting the cell membrane and inhibiting enzyme activity. Additionally, this compound has been found to inhibit the growth of certain viruses by interfering with viral replication. However, the compound also has some limitations, such as its potential toxicity and lack of selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, the compound has some limitations, such as its potential toxicity and lack of selectivity towards cancer cells. Therefore, caution should be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for research on 4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone. One area of interest is the development of more selective analogs of the compound that exhibit enhanced anticancer activity and reduced toxicity. Another area of research is the investigation of the compound's potential use as a diagnostic tool for detecting metal ions and imaging biological systems. Additionally, the development of this compound-based drugs for the treatment of various diseases is an exciting avenue for future research.

Synthesis Methods

The synthesis of 4-hydroxy-3-nitrobenzaldehyde N-phenylthiosemicarbazone involves the reaction between 4-hydroxy-3-nitrobenzaldehyde and N-phenylthiosemicarbazide. The reaction is carried out in the presence of a suitable catalyst and under controlled conditions. The resulting product is purified using standard techniques such as recrystallization and chromatography. The purity and identity of the compound are confirmed using spectroscopic methods such as NMR and IR.

Safety and Hazards

4-Hydroxy-3-nitrobenzaldehyde is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation and serious eye irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling this chemical.